Cas no 62907-47-5 (Benzene, 1,1'-[3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-)

Benzene, 1,1'-[3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis- structure
62907-47-5 structure
Product Name:Benzene, 1,1'-[3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-
CAS No:62907-47-5
MF:C18H16
MW:232.319644927979
CID:428961
PubChem ID:71381899
Update Time:2025-04-19

Benzene, 1,1'-[3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-
    • (2-phenyl-3-prop-2-enylcyclopropen-1-yl)benzene
    • DTXSID90804317
    • 1,1'-[3-(Prop-2-en-1-yl)cycloprop-1-ene-1,2-diyl]dibenzene
    • 3-allyl-1,2-diphenylcyclopropene
    • 62907-47-5
    • Inchi: 1S/C18H16/c1-2-9-16-17(14-10-5-3-6-11-14)18(16)15-12-7-4-8-13-15/h2-8,10-13,16H,1,9H2
    • InChI Key: RRBDJFOFLXOZGD-UHFFFAOYSA-N
    • SMILES: C1(CC=C)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.12528
  • Monoisotopic Mass: 232.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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